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Compound of Interest

Compound Name: DNDI-6148

Cat. No.: B15558969

Application Notes and Protocols for DNDI-6148

For Researchers, Scientists, and Drug Development Professionals

Introduction

DNDI-6148 is a novel benzoxaborole compound identified as a preclinical candidate for the
treatment of visceral leishmaniasis.[1] It exhibits potent in vitro and in vivo activity against
various Leishmania species, including L. donovani and L. infantum.[2][3] These application
notes provide detailed protocols for the preparation of DNDI-6148 stock solutions for
experimental use, along with information on its mechanism of action and handling.

Chemical and Physical Properties

A summary of the key chemical and physical properties of DNDI-6148 is provided in the table
below. This information is essential for accurate stock solution preparation and experimental
design.
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Property Value Reference
Chemical Formula C16H14BNsO3 [4]
Molecular Weight 335.13 g/mol [4]

CAS Number 2243909-59-1 [4]
Appearance Not specified (typically a solid)

_ 100% Dimethyl Sulfoxide
Primary Solvent [5]
(DMSO)

Mechanism of Action: Inhibition of Leishmania
CPSF3

DNDI-6148 exerts its anti-leishmanial activity by targeting a crucial enzyme in the parasite's
RNA processing machinery.[1] Detailed studies have confirmed that DNDI-6148 is a potent
inhibitor of the Leishmania cleavage and polyadenylation specificity factor (CPSF3)
endonuclease.[1][6]

CPSF3 is essential for the 3'-end processing of pre-messenger RNA (pre-mRNA) transcripts.
This process involves the cleavage of the pre-mRNA at a specific site, followed by the addition
of a poly(A) tail. This maturation is critical for mRNA stability, nuclear export, and efficient
translation into proteins. By inhibiting CPSF3, DNDI-6148 disrupts the production of functional
mature mRNA, leading to a global shutdown of protein synthesis and ultimately, parasite death.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-139854/DNDI-6148-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139854/DNDI-6148-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139854/DNDI-6148-DataSheet-MedChemExpress.pdf
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01437
https://www.benchchem.com/product/b15558969?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34711050/
https://www.benchchem.com/product/b15558969?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34711050/
https://acs.figshare.com/articles/dataset/DNDI-6148_A_Novel_Benzoxaborole_Preclinical_Candidate_for_the_Treatment_of_Visceral_Leishmaniasis/16902718
https://www.benchchem.com/product/b15558969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

DNDI-6148

Inhibition

Leishmania CPSF3

(Endonuclease) pre-mRNA

3'-end Cleavage &
Polyadenylation

:

Mature mRNAT

Protein Synthesis

Essential for survival

Parasite Death

Click to download full resolution via product page

Figure 1. Mechanism of action of DNDI-6148.

Experimental Protocols
Preparation of a 20 mM DNDI-6148 Stock Solution in
DMSO

This protocol describes the preparation of a 20 mM stock solution of DNDI-6148 in 100%
dimethyl sulfoxide (DMSO), a common starting concentration for in vitro assays.
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Materials:

DNDI-6148 (solid)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips
Procedure:
e Determine the required mass of DNDI-6148:

o Use the following formula to calculate the mass of DNDI-6148 needed to prepare the
desired volume of a 20 mM stock solution: Mass (mg) = 20 mmol/L * Volume (L) * 335.13
g/mol * 1000 mg/g

o Example for 1 mL of 20 mM stock solution: Mass (mg) = 0.020 mol/L * 0.001 L * 335.13
g/mol * 1000 mg/g = 6.70 mg

e Weighing DNDI-6148:
o Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.
o Carefully weigh out the calculated mass of DNDI-6148 into the tube.

» Dissolving in DMSO:
o Add the required volume of 100% DMSO to the tube containing the DNDI-6148.

o Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming in a
37°C water bath can be used to aid dissolution if necessary.

e Storage:
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o Aliquot the stock solution into smaller volumes in tightly sealed tubes to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -20°C for short- to mid-term storage (up to 3 months is a general
guideline for small molecules in DMSO) or at -80°C for long-term storage.[7]

o Protect the solution from light.

Note on Stability: Specific stability data for DNDI-6148 in DMSO has not been published. It is
recommended to prepare fresh stock solutions for critical experiments or to perform in-house
stability validation for long-term storage.

Preparation of Working Solutions

For most cell-based assays, the final concentration of DMSO should be kept low (typically <
0.5%) to avoid solvent-induced toxicity. This requires serial dilutions of the high-concentration
stock solution.

Materials:

20 mM DNDI-6148 stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile microcentrifuge tubes or plates

Pipettors and sterile filter tips

Procedure:

 Intermediate Dilution (in DMSO):

o Perform serial dilutions of the 20 mM stock solution in 100% DMSO to create a range of
intermediate stock concentrations. This allows for the addition of a small, consistent
volume of DMSO to the final assay medium across different concentrations of DNDI-6148.

 Final Dilution (in Aqueous Medium):
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o Further dilute the intermediate DMSO stocks into the final cell culture medium or
experimental buffer to achieve the desired final concentrations of DNDI-6148.

o Ensure the final concentration of DMSO is below the tolerance level of the cells or assay

system.

Stock Solution Preparation

Working Solution Preparation
100% DMSO
20 mM Stock Solution Serial Dilution N Intermediate Dilutions i iluti Final Working Solutions
in DMSO (in DMSO) (in Aqueous Medium)
DNDI-6148 Solid
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Figure 2. Workflow for DNDI-6148 solution preparation.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for DNDI-6148 is not publicly available.
Therefore, standard laboratory precautions for handling chemical compounds of unknown
toxicity should be observed.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves when handling the solid compound and its solutions.

« Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or in a chemical fume hood.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations for
chemical waste.

Summary of Quantitative Data
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. Concentration/Valu
Parameter Solvent/Medium Reference
e

Stock Solution 100% DMSO 20 mM [5]

) Fasted State
Thermodynamic

B Simulated Intestinal 5.4 pg/mL [5]
Solubility

Fluid (FaSSIF, pH 6.5)

Fed State Simulated
Intestinal Fluid 6.3 pg/mL [5]
(FeSSIF, pH 5.0)

Thermodynamic
Solubility

These protocols and application notes are intended to provide a comprehensive guide for the
preparation and use of DNDI-6148 in a research setting. Adherence to these guidelines will
help ensure the accuracy and reproducibility of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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